Cas no 2639449-08-2 (3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid)

• Product Name: 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid
• CAS No: 2639449-08-2
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 5666177
• PubChem ID: 165902750
• Update Time: 2025-06-11

3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2639449-08-2
• 3-[2-(3-{[(tert-butoxy)carbonyl]amino}phenyl)ethynyl]benzoic acid
• EN300-27722655
• 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid

• Inchi： 1S/C20H19NO4/c1-20(2,3)25-19(24)21-17-9-5-7-15(13-17)11-10-14-6-4-8-16(12-14)18(22)23/h4-9,12-13H,1-3H3,(H,21,24)(H,22,23)
• InChI Key： HOTQHZIIFDUMSC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C#CC2=CC=CC(C(=O)O)=C2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid

Introduction to 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid (CAS No. 2639449-08-2)

3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2639449-08-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes an ethynylbenzoic acid core functionalized with a tert-butoxy carbamoyl amino substituent on a phenyl ring. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural design of 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid is meticulously crafted to enhance its pharmacological potential. The benzoic acid moiety is a well-known pharmacophore that exhibits various biological activities, including anti-inflammatory, analgesic, and antioxidant effects. The ethynyl group introduces additional reactivity, allowing for further chemical modifications that can fine-tune its biological profile. Moreover, the tert-butoxy carbamoyl amino group on the phenyl ring adds stability to the molecule while also serving as a handle for conjugation with other bioactive entities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid has emerged as a promising candidate in this context due to its unique structural features and potential biological activities. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and signaling pathways that are implicated in disease progression. For instance, preliminary in vitro studies suggest that it may interfere with the activity of kinases and proteases, which are critical players in cellular proliferation and survival.

The tert-butoxy carbamoyl amino group in the molecule is particularly noteworthy, as it not only enhances the solubility and stability of the compound but also provides a site for selective modification. This allows researchers to attach other pharmacophores or targeting moieties, thereby creating novel derivatives with enhanced specificity and efficacy. Such modifications are essential for developing targeted therapies that can selectively interact with disease-causing molecules while minimizing side effects.

One of the most exciting aspects of 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid is its potential application in the development of small-molecule inhibitors for therapeutic use. Small molecules like this have revolutionized the treatment of various diseases by offering precise targeting and high selectivity. The ethynyl group, in particular, is a versatile handle that can be used for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions allow for the introduction of diverse aryl groups, enabling the creation of libraries of compounds with tailored biological activities.

Recent advances in computational chemistry and molecular modeling have further facilitated the design and optimization of compounds like 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid. These tools enable researchers to predict the binding modes of the compound with target proteins and identify key interactions that contribute to its biological activity. By leveraging these computational methods, scientists can accelerate the drug discovery process and identify promising candidates for further development.

The benzoic acid core of 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid also plays a crucial role in its interaction with biological targets. Benzoic acid derivatives are known to exhibit various pharmacological effects due to their ability to modulate enzyme activity and receptor binding. The presence of additional functional groups enhances these interactions, leading to more potent and selective therapeutic agents. For example, studies have shown that benzoic acid derivatives can inhibit the activity of cyclooxygenase enzymes (COX), which are involved in inflammation and pain signaling.

In addition to its potential as an inhibitor, 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid may also serve as a building block for more complex drug candidates. Its versatile structure allows for modifications at multiple sites, enabling researchers to explore different pharmacological pathways simultaneously. This approach is particularly useful in cases where multiple targets are involved in disease pathogenesis.

The synthesis of 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The tert-butoxy carbamoyl amino group is typically introduced via solid-phase peptide synthesis or solution-phase methods, depending on the scale and specific requirements. The ethynyl group is then incorporated through cross-coupling reactions with appropriate aryl halides or boronic acids. These synthetic strategies highlight the importance of having well-established protocols for constructing complex molecules like this one.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for designing novel inhibitors with high potency and selectivity. Furthermore, their versatility allows for further modifications that can enhance their pharmacological properties and expand their therapeutic applications.

In conclusion,3-2-(3-{(tert-butoxy)carbonylamino}phenyl)ethynylbenzoic acid (CAS No. 2639449-08-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its intricate structure, characterized by an ethynylbenzoic acid core functionalized with a tert-butoxy carbamoyl amino substituent on a phenyl ring, offers diverse opportunities for further exploration and development. As research progresses, this compound will continue to contribute valuable insights into drug design principles, paving the way for innovative therapies against various diseases.